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Compound of Interest

Compound Name: AG1557

Cat. No.: B1674302

For immediate safety and logistical guidance, researchers, scientists, and drug development
professionals must adhere to the following procedures for the proper disposal of AG1557, also
known as Tyrphostin AG-1557 (CAS Number: 189290-58-2). This guidance is intended to
supplement, not replace, institutional and regulatory protocols. Always consult your institution's
Environmental Health and Safety (EHS) department for specific requirements.

Waste Identification and Classification

AG1557, with the chemical name N-(3-iodophenyl)-6,7-dimethoxy-4-quinazolinamine, should
be treated as a hazardous chemical waste. Due to its nature as a bioactive compound (an
inhibitor of the epidermal growth factor receptor (EGFR) tyrosine kinase), it requires careful
handling and disposal to prevent environmental contamination and potential biological effects.

Disposal Protocol

The disposal of AG1557 must be conducted in accordance with all applicable federal, state,
and local regulations. The following is a step-by-step guide for the proper disposal of this
compound:

e Segregation: Do not mix AG1557 waste with other chemical waste streams unless explicitly
approved by your institution's EHS department. It should be collected and stored in a
dedicated, properly labeled hazardous waste container.

e Containerization:
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o Use a chemically compatible and leak-proof container for collecting AG1557 waste. The
original product container is often suitable for this purpose.

o Ensure the container is in good condition with a secure screw-top cap.

o The container must be clearly labeled as "Hazardous Waste" and include the full chemical
name: "AG1557 (Tyrphostin AG-1557)" and the CAS number "189290-58-2".

» Waste Accumulation:
o Store the waste container in a designated satellite accumulation area within the laboratory.
o Keep the container closed at all times, except when adding waste.
o Itis advisable to store the container in secondary containment to prevent spills.

e Disposal Request:

o Once the container is full or the waste is no longer being generated, arrange for its
disposal through your institution's hazardous waste management program.

o Follow your institution's specific procedures for requesting a hazardous waste pickup. This
typically involves submitting an online form or contacting the EHS office directly.

o Empty Containers:
o Empty containers that once held AG1557 should be managed as hazardous waste.

o Do not rinse the container into the sink. If rinsing is required for other purposes, the rinsate
must be collected and disposed of as hazardous waste.

Experimental Protocol for Waste Handling

While no specific experimental protocols for the disposal of AG1557 were found, a general
protocol for handling potent chemical compounds in a laboratory setting should be followed.
This includes:
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e Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,
safety glasses, and chemical-resistant gloves, when handling AG1557 and its waste.

e Ventilation: Handle the compound and its waste in a well-ventilated area, preferably within a
chemical fume hood.

o Spill Management: In the event of a spill, follow your laboratory's established spill cleanup
procedures for potent compounds. This generally involves absorbing the material with an
inert absorbent, collecting the contaminated material in a sealed container, and disposing of
it as hazardous waste.

Quantitative Data Summary

No specific quantitative data regarding disposal limits or concentrations for AG1557 were found
in the available resources. All quantities of AG1557 waste should be considered hazardous
and disposed of accordingly.

Parameter Value

N-(3-iodophenyl)-6,7-dimethoxy-4-

guinazolinamine

Chemical Name

Synonym Tyrphostin AG-1557
CAS Number 189290-58-2
Waste Classification Hazardous Chemical Waste

AG1557 Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of AG1557.
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Caption: Logical workflow for the proper disposal of AG1557.

» To cite this document: BenchChem. [Proper Disposal Procedures for AG1557 (Tyrphostin
AG-1557)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1674302#ag1557-proper-disposal-procedures]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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